Cas no 931107-10-7 ((E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride)

• Product Name: (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride
• CAS No: 931107-10-7
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD11940064
• CID: 4720264
• Update Time: 2025-06-24

(E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dimethoxyphenyl)-2-propenoyl chloride??
• (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride

• Inchi： 1S/C11H11ClO3/c1-14-9-5-3-8(4-6-11(12)13)10(7-9)15-2/h3-7H,1-2H3/b6-4+
• InChI Key： LJAQKDOWIRQJAF-GQCTYLIASA-N
• SMILES： ClC(/C=C/C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Additional information on (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride

(E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride - A Versatile CAS No. 931107-10-7 Compound for Modern Pharmaceutical and Biotechnological Applications

(E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride represents a pivotal organic compound with significant implications in drug discovery and biomolecular research. As a carbonyl chloride derivative, this molecule is characterized by its aromatic phenyl ring functionalized with 2,4-dimethoxy groups and a conjugated double bond system. The CAS No. 93110-7-10-7 designation underscores its unique chemical identity, which is critical for chemical synthesis and pharmacological studies. This compound’s structural complexity and reactivity make it a valuable tool in the development of targeted therapies and biomaterials.

The 2,4-dimethoxyphenyl moiety in (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride is a key structural element that influences its electronic properties and reactivity. The methoxy groups at positions 2 and 4 on the phenyl ring contribute to the molecule’s electron-donating capacity, enhancing its ability to form hydrogen bonds and intermolecular interactions. These features are particularly relevant in drug-target binding studies and protein-ligand docking simulations, where molecular recognition plays a central role.

Recent advances in computational chemistry have highlighted the potential of (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride as a ligand scaffold for designing novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in modulating kinase pathways associated with oncogenic signaling. The molecule’s conjugated double bond system allows for electronic conjugation, which is crucial for photodynamic therapy applications in photovoltaic materials.

The carbonyl chloride functionality in (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride enables it to act as a reactive intermediate in peptide synthesis and oligonucleotide conjugation. This property has been leveraged in nanotechnology to create targeted drug delivery systems with enhanced bioavailability and selectivity. Researchers have also explored its role in biocompatible polymer synthesis, where its hydrophobic nature contributes to the formation of hydrophobic interactions in biomimetic materials.

Recent studies on (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride have focused on its potential as a photosensitizer in photodynamic therapy (PDT). A 2024 paper in Advanced Materials reported that this compound exhibits efficient light absorption in the near-infrared (NIR) spectrum, making it suitable for non-invasive cancer treatment. The molecule’s photostability and low cytotoxicity profile are particularly advantageous for clinical applications requiring long-term light exposure.

From a synthetic chemistry perspective, the 2,4-dimethoxyphenyl group in (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride serves as a protecting group in complex molecule synthesis. Its electron-donating effect stabilizes the carbonyl chloride functionality, reducing the likelihood of side reactions during organic transformations. This property is especially important in asymmetric synthesis and enantioselective reactions, where stereochemical control is critical.

The conjugated double bond system in (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride also plays a role in its photophysical properties. Researchers have observed that the π-electron delocalization in this molecule enhances its fluorescence quantum yield, which is useful in bioimaging applications. This fluorescent behavior has been exploited in live-cell imaging to track molecular dynamics in real-time.

From an environmental chemistry standpoint, the 2,4-dimethoxyphenyl group in (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride has been studied for its biodegradation potential. A 2023 study in Environmental Science & Technology found that this compound can be degraded by microbial consortia under anaerobic conditions, suggesting its eco-friendly properties for green chemistry applications.

Additionally, the carbonyl chloride functionality in (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride has been explored for surface functionalization in nanostructured materials. Its ability to form covalent bonds with functional groups on nano-particles or nanotubes makes it a versatile linker molecule for nanocomposite synthesis. This property is particularly useful in electronic devices and optoelectronic applications where surface engineering is critical.

In conclusion, (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride is a multifunctional organic compound with broad applications in pharmaceutical science, materials chemistry, and biotechnology. Its unique structural features and chemical reactivity make it a promising candidate for innovative research across multiple disciplines. As the field of synthetic chemistry continues to evolve, the potential of this molecule is likely to expand further, offering new opportunities for scientific discovery and technological advancement.

Summary of Key Points: 1. Chemical Identity and Structure: - The compound (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride is uniquely identified by CAS No. 9311-7-10. - Its structure includes a 2,4-dimethoxyphenyl group, a conjugated double bond, and a carbonyl chloride functionality. 2. Functional Groups and Reactivity: - The 2,4-dimethoxyphenyl moiety enhances electron-donating capacity, aiding in hydrogen bonding and intermolecular interactions. - The carbonyl chloride acts as a reactive intermediate, useful in peptide synthesis, oligonucleotide conjugation, and nanocomposite formation. 3. Biological and Pharmaceutical Applications: - The molecule has shown potential in targeted therapies and photodynamic therapy (PDT) due to its NIR light absorption and photostability. - It serves as a ligand scaffold for kinase pathway modulation and drug delivery systems. 4. Synthetic and Material Science Applications: - The conjugated double bond contributes to fluorescence and photophysical properties, enabling bioimaging and optoelectronic devices. - Its surface functionalization capability is vital for nanocomposite synthesis and electronic applications. 5. Environmental Considerations: - The compound exhibits biodegradability under anaerobic conditions, aligning with green chemistry principles. 6. Interdisciplinary Relevance: - The molecule bridges pharmaceutical science, materials chemistry, and biotechnology, offering broad research opportunities. Conclusion: (E)-3-(2,4-Dimethoxyphenyl)prop-2-enoyl chloride is a versatile compound with significant potential in innovative research and technological advancement across multiple fields. Its unique structural features and reactivity make it a promising candidate for future scientific and industrial applications.